Cas no 2223040-49-9 (2-(iso-Butyl)-6-cyanopyridine-4-boronic acid pinacol ester)

• Product Name: 2-(iso-Butyl)-6-cyanopyridine-4-boronic acid pinacol ester
• CAS No: 2223040-49-9
• MF: C₁₆H₂₃BN₂O₂
• MW: 286.177024126053
• CID: 6811521
• PubChem ID: 133555709
• Update Time: 2025-03-03

2-(iso-Butyl)-6-cyanopyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2223040-49-9
• 2-(iso-Butyl)-6-cyanopyridine-4-boronic acid pinacol ester
• CS-33313

• Inchi： 1S/C16H23BN2O2/c1-11(2)7-13-8-12(9-14(10-18)19-13)17-20-15(3,4)16(5,6)21-17/h8-9,11H,7H2,1-6H3
• InChI Key： QAXAJNGZZFJJJJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C#N)N=C(CC(C)C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 286.1852581Da
• Monoisotopic Mass: 286.1852581Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų